Higher Lipophilicity: LogP Comparison vs. 2-Methyl Analog
Direct comparison of calculated partition coefficients (LogP) from vendor technical datasheets demonstrates that the 6-chloro derivative possesses a measurably higher lipophilicity than its closest 2-methyl-substituted analog. The 6-chloro-N-(2-methylcyclopentyl)pyridin-3-amine has a calculated LogP of 3.3355 , while the 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine has a lower calculated LogP of 2.99052 . This represents a quantified difference of +0.345 log units.
| Evidence Dimension | Calculated octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.3355 |
| Comparator Or Baseline | 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine (LogP = 2.99052) |
| Quantified Difference | ΔLogP = +0.345 (approx. 11.5% increase) |
| Conditions | In silico calculation based on molecular structure (vendor-provided data) |
Why This Matters
Higher lipophilicity can significantly influence membrane permeability, aqueous solubility, and non-specific protein binding, making the 6-chloro derivative a preferred choice when increased compound hydrophobicity is a desired design criterion for target engagement or CNS penetration.
